Cas no 2168790-45-0 (1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one
• CAS No: 2168790-45-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6148926
• PubChem ID: 165837639
• Update Time: 2025-05-19

1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one
• 2168790-45-0
• 1-[2-(4-methyl-1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one
• EN300-1292466

• Inchi： 1S/C11H11N3O/c1-8-6-14(7-13-8)11-10(9(2)15)4-3-5-12-11/h3-7H,1-2H3
• InChI Key： XWOCQACTWKTBGG-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CN=C1N1C=NC(C)=C1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one

Chemical Profile of 1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one (CAS No. 2168790-45-0)

1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2168790-45-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of two pharmacophore-rich scaffolds: the pyridine ring and the imidazole moiety, both of which are well-documented for their diverse biological activities. The presence of a methyl substituent at the 4-position of the imidazole ring and the ethyl ketone functionality at the 3-position of the pyridine ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural features of 1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one suggest potential interactions with biological targets such as enzymes and receptors. The imidazole ring is known to be a key component in many bioactive molecules, including antifungal, antiviral, and anticancer agents. Its ability to act as a hydrogen bond acceptor and donor makes it particularly valuable in designing molecules with high affinity for biological targets. Additionally, the pyridine ring is another privileged scaffold in medicinal chemistry, often found in drugs targeting neurological disorders, cardiovascular diseases, and infections.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 1-2-(4-methyl-1H-imidazol-1-yl)pyridin-3-ylethan-1-one may interact with proteins through multiple hydrogen bonding interactions and hydrophobic contacts. This has led to its investigation as a potential scaffold for developing inhibitors of kinases and other enzyme targets involved in cancer progression. The methyl group at the 4-position of the imidazole ring is particularly noteworthy, as it can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

In vitro studies have begun to unravel the pharmacological potential of 1-2-(4-methyl-1H-imidazol-1-y)pyridin-3-y lethan -1-one. Initial assays have shown promising activity against certain kinases, with IC50 values in the low micromolar range. These findings are consistent with reports on similar heterocyclic compounds that have demonstrated efficacy in preclinical models. The ethyl ketone moiety at the 3-position of the pyridine ring may play a crucial role in mediating these interactions by providing additional binding pockets for protein targets.

The synthesis of 1 -2-(4-methyl -1H-imidazol -1 -yl)pyridin -3 -y lethan - 1-one has been optimized to ensure high yield and purity, making it feasible for large-scale production if needed. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These synthetic strategies are in line with modern pharmaceutical manufacturing practices, ensuring scalability and cost-effectiveness.

The compound’s physicochemical properties have been thoroughly characterized to assess its suitability for drug development. Key parameters such as solubility, stability, partition coefficient (logP), and metabolic stability have been evaluated. These data are critical for determining its pharmacokinetic profile and potential for clinical translation. Preliminary results suggest that 2168790 -45 -0 exhibits favorable solubility in organic solvents but limited water solubility, which may influence its formulation as an oral or injectable drug.

Recent research has also explored derivatives of 2168790 -45 -0 to enhance its pharmacological properties further. By modifying substituents on either the imidazole or pyridine rings, researchers aim to improve potency, selectivity, and pharmacokinetic profiles. For instance, introducing fluorine atoms or other halogenated groups can enhance metabolic stability while maintaining or increasing binding affinity to target proteins. Such modifications are guided by structure-based drug design principles and high-throughput screening data.

The role of 2168790 -45 -0 in addressing unmet medical needs remains an active area of investigation. Its dual interaction capabilities with multiple biological targets make it a versatile scaffold for developing multitarget drugs—a strategy gaining traction in modern drug discovery due to its potential to treat complex diseases more effectively than single-target agents. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion,2168790 -45 -0 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores and favorable physicochemical properties positions it as a valuable scaffold for developing novel therapeutic agents. Continued exploration through both experimental and computational studies will be crucial in unlocking its full therapeutic promise.